2-nitro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2-nitro-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H12N4O4S2/c23-22(24)15-5-1-2-6-16(15)28(25,26)21-13-9-7-12(8-10-13)17-20-14-4-3-11-19-18(14)27-17/h1-11,21H
• InChI Key: KYYUCMQAZFCGJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)NC2=CC=C(C=C2)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C18H12N4O4S2
• Molecular Weight: 412.4 g/mol

Description

Thiazolo[5,4-b]pyridine is a type of heterocyclic compound that has been studied for its potential biological activities. These compounds have been found to exhibit potent inhibitory activity against phosphoinositide 3-kinase (PI3K), an enzyme involved in cellular functions such as cell growth and proliferation.

Synthesis Analysis

Thiazolo[5,4-b]pyridine derivatives can be synthesized from commercially available substances in several steps. The synthesis process involves the design and creation of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues.

Molecular Structure Analysis

The molecular structure of thiazolo[5,4-b]pyridine derivatives is characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thiazolo[5,4-b]pyridine derivatives are complex and involve multiple steps.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo[5,4-b]pyridine derivatives can vary depending on the specific compound and its substituents.

Scientific Research Applications

Antioxidant Properties

. This makes them potentially useful in combating oxidative stress, a key factor in many diseases.

Analgesic and Anti-inflammatory Activities

. This suggests potential applications in pain management and the treatment of inflammatory conditions.

Antimicrobial and Antifungal Applications

. This could make them valuable in the development of new antibiotics or antifungal medications.

Antiviral Properties

. This suggests potential applications in the treatment of viral infections.

Diuretic Properties

. This could make them useful in the treatment of conditions like hypertension and heart failure, where reducing fluid in the body can be beneficial.

Neuroprotective Properties

. This suggests potential applications in the treatment of neurodegenerative diseases.

Antitumor or Cytotoxic Drug Molecules

. This suggests they could be used in the development of new cancer treatments.

Enzyme Inhibitors

. This could make them valuable in the treatment of various diseases, as many involve the overactivity or underactivity of certain enzymes.

Mechanism of Action

Target of Action

The primary target of this compound is the Phosphoinositide 3-Kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which in turn are involved in cancer .

Mode of Action

The compound interacts with its target, PI3K, by inhibiting its activity . This inhibition is achieved through the formation of a charged interaction between the sulfonamide NH proton of the compound and Lys802 in PI3Kα .

Biochemical Pathways

The inhibition of PI3K affects the PI3K/AKT/mTOR pathway, a critical cell signaling pathway involved in cell growth, proliferation, and survival . By inhibiting PI3K, the compound can potentially disrupt these cellular processes, which are often dysregulated in diseases like cancer .

Pharmacokinetics

The compound’s potent inhibitory activity suggests it may have favorable bioavailability .

Result of Action

The result of the compound’s action is the inhibition of PI3K, leading to the disruption of the PI3K/AKT/mTOR pathway . This disruption can potentially lead to the inhibition of cell growth and proliferation, particularly in cancer cells where this pathway is often overactive .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the charge interaction between the compound and PI3Kα . .

Future Directions

Thiazolo[5,4-b]pyridine derivatives have shown promise in their biological activities, suggesting potential applications in medicinal chemistry. Future research could explore the synthesis of new derivatives and further investigate their biological activities.